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Compound of Interest

Compound Name: Nav1.8-IN-4

Cat. No.: B8522954 Get Quote

Essential Safety and Handling Guide for Nav1.8-IN-4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Nav1.8-IN-4. The following procedures are designed

to ensure the safe handling, use, and disposal of this potent research compound.

Personal Protective Equipment (PPE)
When handling Nav1.8-IN-4, it is imperative to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect from splashes or airborne particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for

any tears or punctures before use and change them frequently, especially if they become

contaminated.

Body Protection: A laboratory coat must be worn to protect the skin and clothing. For

procedures with a higher risk of splashes or spills, consider using a chemically resistant

apron over the lab coat.

Respiratory Protection: Handling of the solid compound or any procedure that may generate

dust or aerosols should be conducted in a certified chemical fume hood or a ventilated

enclosure to avoid inhalation.
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Quantitative Data Summary
The following table summarizes key quantitative information for Nav1.8-IN-4.

Property Value Source

CAS Number 1620846-16-3
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Purity >99.00% --INVALID-LINK--[2]

IC₅₀ 0.014 μM (for Nav1.8 channel)
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
--INVALID-LINK--[1]

Operational and Disposal Plan
Adherence to the following step-by-step procedures is critical for the safe handling and

disposal of Nav1.8-IN-4.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the compound name and CAS number on the label match the

order.

Storage: Store the compound in a cool, dry, and dark place. For long-term stability of stock

solutions, store at -80°C. For short-term storage (up to one month), -20°C is acceptable.[1]

Handling and Preparation of Solutions
Designated Area: All handling of Nav1.8-IN-4, especially in its solid form, must be performed

in a designated area, such as a chemical fume hood, to control exposure.

Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure

to prevent the dispersion of dust.
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Dissolving: To prepare a stock solution, add the appropriate solvent (e.g., DMSO) to the vial

containing the compound. Ensure the container is securely capped and mix thoroughly until

the solid is completely dissolved.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Experimental Use
Controlled Environment: Conduct all experiments involving Nav1.8-IN-4 in a well-ventilated

area.

Avoid Contamination: Use dedicated laboratory equipment (e.g., pipettes, tubes) when

working with this compound to prevent cross-contamination.

Spill Management: In the event of a spill, immediately alert others in the vicinity. Wearing

appropriate PPE, contain the spill with an absorbent material. Clean the area with a suitable

decontaminating agent and dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of Nav1.8-IN-4 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: Segregate all waste contaminated with Nav1.8-IN-4 from general

laboratory waste. This includes unused solutions, contaminated consumables (e.g., pipette

tips, gloves, paper towels), and empty containers.

Waste Containers: Collect all hazardous waste in clearly labeled, sealed, and chemically

compatible containers.

Disposal Protocol: Dispose of all Nav1.8-IN-4 waste through your institution's hazardous

waste management program. Do not pour solutions down the drain or discard solid waste in

the regular trash.[3]

Visual Workflow for Safe Handling
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The following diagram illustrates the key steps and decision points for the safe handling of

Nav1.8-IN-4.

Safe Handling Workflow for Nav1.8-IN-4
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Nav1.8-IN-4 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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